2-Chloro-N-[[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl]-6-fluorobenzamide

• IUPAC Name: 2-chloro-N-[[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl]-6-fluorobenzamide
• InChI: InChI=1S/C15H16ClFN4O/c1-9-7-10(20-15(19-9)21(2)3)8-18-14(22)13-11(16)5-4-6-12(13)17/h4-7H,8H2,1-3H3,(H,18,22)
• InChI Key: QDVKRYWFQSKSHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N(C)C)CNC(=O)C2=C(C=CC=C2Cl)F
• Molecular Formula: C15H16ClFN4O
• Molecular Weight: 322.76 g/mol

Description

The compound “2-Chloro-N-[[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl]-6-fluorobenzamide” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and is a key component of many biological compounds, including the nucleotides in DNA and RNA. The molecule also contains a benzamide group, which is often found in pharmaceuticals and could suggest potential medicinal uses.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (the benzene and pyrimidine rings), polar amide and amine groups, and halogens (chlorine and fluorine). These features could influence its reactivity and interactions with other molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. The presence of polar groups and aromatic rings could impact its solubility, melting point, and other properties.

Scientific Research Applications

Synthesis and Chemical Properties

• Pyrimidine Synthesis :

  • Research into pyrimidine derivatives, including fluoropyrimidines, has explored their synthesis through diazotization of aminopyrimidines and treatment with potassium hydrogen difluoride. These studies provide foundational knowledge for developing synthetic pathways for related compounds (Brown & Waring, 1974).

• Chemical Reactivity :

  • Studies have analyzed the spin-spin couplings in fluorobenzamides and their derivatives, revealing insights into their molecular structures and interactions, which could be relevant for understanding the properties of related chemicals (Rae et al., 1993).

Biological Activities and Applications

• Inhibitory Effects on Immune Activation :

  • Compounds structurally related to the mentioned chemical, such as 2-amino-4,6-dichloropyrimidines, have been studied for their inhibitory effects on immune-activated nitric oxide production, suggesting potential applications in modulating immune responses (Jansa et al., 2014).

• Antiviral and Antimicrobial Activities :

  • Pyrimidine derivatives have been evaluated for their antiviral activity against various viruses, highlighting the potential for developing new antiviral agents based on pyrimidine scaffolds (Chernikova et al., 2019).

• Tubulin Polymerization and Anticancer Activity :

  • Research on triazolopyrimidines, which share a core structural motif with the mentioned compound, has shown unique mechanisms of tubulin inhibition, offering insights into designing anticancer agents with novel modes of action (Zhang et al., 2007).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a drug, the mechanism would depend on the specific biological target. Without more information, it’s difficult to speculate.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a new drug, future studies might focus on testing its efficacy and safety in preclinical and clinical trials. If it’s a new material, studies might investigate its physical properties and potential applications.